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Compound of Interest
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For Immediate Release

This technical guide provides a comprehensive analysis of the crystal structures of potassium
malonate derivatives, primarily focusing on potassium hydrogen malonate and potassium tri-
hydrogen di-malonate due to the availability of detailed crystallographic data. This document is
intended for researchers, scientists, and professionals in drug development seeking in-depth
structural information and experimental protocols related to these compounds. While
crystallographic data for dipotassium malonate is not readily available in public databases,
this guide offers a thorough examination of its acidic salt counterparts.

Executive Summary

Potassium malonates are salts of malonic acid that are of interest in various chemical and
pharmaceutical contexts. Understanding their crystal structure is crucial for predicting their
physical and chemical properties, and for their application in areas such as crystal engineering
and drug formulation. This guide synthesizes available crystallographic data, details the
experimental methodologies for their characterization, and provides visual representations of
the analytical workflow and key structural features. A notable finding is the unusual crystal
structure of potassium hydrogen malonate, which incorporates both malonic acid and malonate
ions within its lattice.

Crystallographic Data
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The following tables summarize the key crystallographic parameters for potassium hydrogen
malonate and potassium tri-hydrogen di-malonate, derived from X-ray and neutron diffraction
studies.

Table 1: Crystallographic Data for Potassium Hydrogen Malonate (KHCsH204)

Parameter Value
Formula KHC3H204
Crystal System Monoclinic
Space Group P2i/c

a (A 8.489(6)

b (A) 12.201(11)
¢ (A) 9.658(7)

a (°) 90

B () 108.10(54)
y () 90

Volume (A3) 950.22

Z 4

Density (calculated) (g/cm3) 1.706

Table 2: Alternative Unit Cell for Potassium Hydrogen Malonate
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Parameter Value

Crystal System Monoclinic
Space Group Cm (probable)
a (A) 9.52

b (A) 11.61

c (A) 4.79

a () 90

B (°) 92.6

y(©) 920

Z 4

Table 3: Crystallographic Data for Potassium Tri-hydrogen Di-malonate (KH3(CsH20a4)2)
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Parameter Value
Formula KH3(C3H204)2
Crystal System Monoclinic
Space Group P2i/c

a (A) 8.489(6)

b (A) 12.201(11)
¢ (A) 9.658(7)

a (°) 90

B () 108.10(54)
y(®) 920

Volume (A3) 950.22

Z 4

Density (calculated) (g/cm3) 1.706

Experimental Protocols
Synthesis and Crystallization of Potassium Hydrogen
Malonate

Single crystals of potassium hydrogen malonate can be prepared by mixing agueous solutions
containing stoichiometric amounts of malonic acid and potassium hydroxide. The crystallization
is typically achieved through the slow evaporation of the solvent at room temperature.

An alternative method for preparing dipotassium malonate involves mixing aqueous solutions
of potassium hydroxide and malonic acid in a 3:1 molar ratio (a 50% excess of KOH). The
solvent is then evaporated by boiling until crystallization begins. Upon cooling to room
temperature and vigorous stirring, a solid mass is formed.
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X-ray Diffraction Data Collection and Structure
Refinement

The crystal structure of potassium hydrogen malonate was determined using single-crystal X-
ray diffraction. Zero-level precession photographs were taken with Molybdenum Ka radiation (A
= 0.7107 A) along the three principal axes. The diffraction symmetry was determined to be
2/mC-/-, which is consistent with the space groups Cm, C2, or C2/m.

For potassium tri-hydrogen di-malonate, the structure was solved by direct methods using X-
ray data and refined using neutron diffraction data. Neutron diffraction data were collected on a
four-circle diffractometer. The final refinement was carried out using least-squares methods
with anisotropic vibrational parameters.

Structural Analysis and Visualization
Crystal Structure of Potassium Hydrogen Malonate

A remarkable feature of the potassium hydrogen malonate crystal is the coexistence of both
neutral malonic acid molecules and doubly ionized malonate ions in equal numbers within the
same crystal lattice.[1] These two species are connected by strong hydrogen bonds in one
direction and by potassium ions in the other directions.[1] This represents a rare observation of
the simultaneous presence of a dicarboxylic acid and its corresponding dianion in a single
crystal.[1]

Diagrams

The following diagrams illustrate the experimental workflow for crystal structure analysis and
the logical relationships within the potassium hydrogen malonate structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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